Cas no 752146-53-5 (4-(butan-2-yl)phenylmethanamine)

• Product Name: 4-(butan-2-yl)phenylmethanamine
• CAS No: 752146-53-5
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 3167655
• PubChem ID: 15115776
• Update Time: 2025-04-21

4-(butan-2-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(butan-2-yl)phenylmethanamine
• AKOS013400503
• 752146-53-5
• SCHEMBL394465
• [4-(butan-2-yl)phenyl]methanamine
• (4-(sec-Butyl)phenyl)methanamine
• EN300-1252020
• SB75910

• Inchi： 1S/C11H17N/c1-3-9(2)11-6-4-10(8-12)5-7-11/h4-7,9H,3,8,12H2,1-2H3
• InChI Key： XFIMXGNMAFZZRU-UHFFFAOYSA-N
• SMILES： NCC1C=CC(=CC=1)C(C)CC

Computed Properties

• Exact Mass: 163.136099547Da
• Monoisotopic Mass: 163.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų